Cas no 233-62-5 (1H-1,2,3-Triazolo[4,5-f]quinoline)
233-62-5 structure
Product Name:1H-1,2,3-Triazolo[4,5-f]quinoline
CAS No:233-62-5
MF:C9H6N4
MW:170.170740604401
CID:1109506
PubChem ID:12026626
Update Time:2025-04-20
1H-1,2,3-Triazolo[4,5-f]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazolo[4,5-f]quinoline
- 2H-triazolo[4,5-f]quinoline
- 1H-[1,2,3]triazolo[4,5-f]quinoline
- 233-62-5
- AGN-PC-0NHJTE
- GPPOBWAAESAUSF-UHFFFAOYSA-N
- DTXSID50476039
-
- Inchi: 1S/C9H6N4/c1-2-6-7(10-5-1)3-4-8-9(6)12-13-11-8/h1-5H,(H,11,12,13)
- InChI Key: GPPOBWAAESAUSF-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC3=C2C=CC=N3)=NN1
Computed Properties
- Exact Mass: 170.05938
- Monoisotopic Mass: 170.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
1H-1,2,3-Triazolo[4,5-f]quinoline Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jason Wan Lab Chip, 2020,20, 4528-4538
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